4-Acetylamino-1-(4-pyridyl)piperidine
Cat. No. B8285599
M. Wt: 219.28 g/mol
InChI Key: KTRFRVHUYSULCP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05728701
Procedure details
A mixture of the product from step (ii) (1.79 g), 4-chloropyridine hydrochloride (1.50 g), sodium hydrogen carbonate (2.86 g) in 3-methyl 1-butanol (25 ml) was heated at reflux temperature for 16 hours. The cooled mixture was filtered and the filtrate concentrated in vacuo. Purification of the residue by flash chromatography on silica, eluting with methanol/dichloromethane (1:2 v/v) gave 4-acetylamino-1-(4-pyridyl)piperidine as a foam, 0.69 g: NMR(d6DMSO) δ 8.10(2H,d), 7.80(1H,bd), 6.80(2H,dd), 3.82(3H,m), 2.93(2H,dt), 1.78(3H,s), 1.77(2H,m), 1.33(2H,dq); m/e 220 (M+H)+.
Name
4-chloropyridine hydrochloride
Quantity
1.5 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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Cl.[C:2]([NH:5][CH:6]1[CH2:11][CH2:10][NH:9][CH2:8][CH2:7]1)(=[O:4])[CH3:3].Cl.Cl[C:14]1[CH:19]=[CH:18][N:17]=[CH:16][CH:15]=1.C(=O)([O-])O.[Na+]>CC(C)CCO>[C:2]([NH:5][CH:6]1[CH2:11][CH2:10][N:9]([C:14]2[CH:19]=[CH:18][N:17]=[CH:16][CH:15]=2)[CH2:8][CH2:7]1)(=[O:4])[CH3:3] |f:0.1,2.3,4.5|
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Inputs
Step One
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Name
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Quantity
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1.79 g
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Type
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reactant
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Smiles
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Cl.C(C)(=O)NC1CCNCC1
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Name
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4-chloropyridine hydrochloride
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Quantity
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1.5 g
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Type
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reactant
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Smiles
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Cl.ClC1=CC=NC=C1
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Name
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Quantity
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2.86 g
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Type
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reactant
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Smiles
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C(O)([O-])=O.[Na+]
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Name
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Quantity
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25 mL
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Type
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solvent
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Smiles
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CC(CCO)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux temperature for 16 hours
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Duration
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16 h
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FILTRATION
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Type
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FILTRATION
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Details
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The cooled mixture was filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the filtrate concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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Purification of the residue by flash chromatography on silica
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WASH
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Type
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WASH
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Details
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eluting with methanol/dichloromethane (1:2 v/v)
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C)(=O)NC1CCN(CC1)C1=CC=NC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
